Cas no 147878-93-1 (3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-)

3-Isothiazolidinecarboxylic acid, 1,1-dioxide, (3S)- is a chiral sulfonamide derivative with a five-membered isothiazolidine ring structure. The (3S)-configuration confers stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. The 1,1-dioxide moiety enhances its stability and reactivity, particularly in nucleophilic substitution reactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its rigid ring structure and polar functional groups improve binding affinity in drug design. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for use in peptide mimetics and heterocyclic chemistry, it offers precise control in complex molecular frameworks.

3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- structure

147878-93-1 structure

Product Name:3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-

CAS No:147878-93-1

MF:C₄H₇NO₄S

MW:165.167680025101

MDL:MFCD19382386

CID:100644

PubChem ID:381193

Update Time:2025-06-20

3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Chemical and Physical Properties

Names and Identifiers

- 3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-
- (3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID
- 3-Isothiazolidinecarboxylicacid,1,1-dioxide,(3S)-(9CI)
- CS-0200039
- CHEMBL1966574
- (S)-Isothiazolidine-3-carboxylicacid1,1-dioxide
- 147878-93-1
- NCI60_023500
- SCHEMBL3741722
- (S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide
- NSC-667524
- NSC667524
- MDL： MFCD19382386
- Inchi： 1S/C4H7NO4S/c6-4(7)3-1-2-10(8,9)5-3/h3,5H,1-2H2,(H,6,7)/t3-/m0/s1
- InChI Key： CKMPIUWDWKULKJ-VKHMYHEASA-N
- SMILES： S1(CC[C@@H](C(=O)O)N1)(=O)=O

Computed Properties

Exact Mass: 165.01
Monoisotopic Mass: 165.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 91.8Å²

3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52423-0.1/G	(3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID	147878-93-1	97%	0.1g	$671	2023-09-17
AstaTech	52423-0.5/G	(3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID	147878-93-1	97%	0.5g	$2014	2023-09-17
Alichem	A059006732-100mg	(3S)-1,1-dioxo-1,2-thiazolidine-3-carboxylic acid	147878-93-1	97%	100mg	731.39 USD	2021-06-01
Alichem	A059006732-500mg	(3S)-1,1-dioxo-1,2-thiazolidine-3-carboxylic acid	147878-93-1	97%	500mg	1,973.72 USD	2021-06-01
Chemenu	CM505762-1g	(S)-Isothiazolidine-3-carboxylicacid1,1-dioxide	147878-93-1	97%	1g	$1317	2023-03-07
Ambeed	A957426-250mg	(S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide	147878-93-1	97%	250mg	$986.0	2024-05-29
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Ambeed	A957426-100mg	(S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide	147878-93-1	97%	100mg	$872.0	2025-02-21